

EGF816 (Nazartinib) Mesylate: Laboratory Disposal & Containment Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: EGF816 mesylate

CAS No.: 1508250-72-3

Cat. No.: B1139171

[Get Quote](#)

Executive Directive: Immediate Action Plan

Do NOT dispose of **EGF816 mesylate** down the drain or in general municipal trash.

EGF816 (Nazartinib) is a covalent, irreversible inhibitor of EGFR.[1] Its chemical design—specifically engineered to form permanent bonds with cysteine residues (C797S)—grants it exceptional biological stability. This stability renders standard chemical deactivation methods (such as 10% bleach) unreliable for total destruction.

The only validated disposal method for bulk EGF816 is high-temperature incineration via a licensed hazardous waste contractor.

Hazard Characterization & Technical Data


Effective disposal begins with accurate identification. EGF816 is a potent antineoplastic agent. Treat all waste streams as Cytotoxic/Genotoxic.

Parameter	Technical Detail
Compound Name	Nazartinib (EGF816) Mesylate
CAS Number	1508250-71-2 (Parent free base)
Drug Class	3rd Generation EGFR Tyrosine Kinase Inhibitor (Irreversible)
Hazard Classification	Antineoplastic / Cytotoxic
GHS Signal Word	WARNING / DANGER (Suspected Reproductive Toxin)
Primary Hazards	H302 (Harmful if swallowed), H361 (Suspected of damaging fertility/unborn child), H373 (Organ damage/prolonged exposure).[2][3]
Ecological Risk	High. Do not allow release into aquatic environments.

Waste Segregation Logic

The following workflow dictates how to segregate waste at the bench. This system prevents cross-contamination and ensures regulatory compliance (RCRA/EPA).

Diagram 1: Waste Segregation Workflow Caption: Decision tree for segregating EGF816 waste streams into correct destruction channels.



[Click to download full resolution via product page](#)

Detailed Disposal Protocols

A. Solid Waste (Powder, Contaminated PPE)

- Trace Waste (Yellow Bin): Items with less than 3% residual drug by weight (e.g., empty vials, gloves, weigh boats).
 - Action: Place in a yellow trace chemotherapy waste bag/bin.[4]
 - Why: These are incinerated but often tracked differently than bulk hazardous waste for cost efficiency.
- Bulk Waste (Black Bin/RCRA): Unused powder, spilled material, or vials with visible residue.
 - Action: Place in a black RCRA hazardous waste container labeled "Cytotoxic/Antineoplastic Waste."
 - Labeling: Must list "Nazartinib Mesylate" and "Toxic."

B. Liquid Waste (Stock Solutions, Mother Liquors)

- Never pour liquid EGF816 waste down the sink.

- Collection: Collect all solvent-based stock solutions (DMSO, Ethanol) in a dedicated hazardous waste carboy.
- Labeling: Label as "Flammable" (if organic solvent used) and "Toxic/Cytotoxic."
- Cell Culture Media: Media containing nanomolar concentrations of EGF816 should be treated as trace cytotoxic waste. Aspirate into a collection flask containing a stabilizing agent (if required by local EHS), then transfer to the cytotoxic liquid waste stream.


C. Sharps[4][5][6]

- Needles and syringes used with EGF816 must be disposed of in Chemotherapy-rated Sharps Containers (often yellow or red with specific labeling).
- Do not recap needles.[5] The risk of needlestick injury with a potent cytotoxic agent outweighs the benefit of recapping.

Spill Response Protocol

Accidental release of **EGF816 mesylate** powder poses an inhalation risk. Immediate containment is required.

Diagram 2: Cytotoxic Spill Response Logic Caption: Step-by-step protocol for managing an EGF816 spill event.



[Click to download full resolution via product page](#)

Scientific Integrity: The "Why" Behind the Protocol

The Myth of Bleach Deactivation

Many laboratories default to 10% sodium hypochlorite (bleach) for deactivation. For EGF816, this is insufficient.

- Mechanism: EGF816 is a covalent inhibitor designed to form a stable thioether bond with Cysteine 797. This structural stability means that while bleach might oxidize parts of the

molecule, it does not guarantee the destruction of the active pharmacophore [1].

- Consequence: Incomplete degradation can lead to the release of active metabolites into the water table, where they remain potent against aquatic organisms sharing EGFR homology.

Incineration: The Only Self-Validating System

High-temperature incineration (>1000°C) is the only method that ensures the complete mineralization of the compound into CO₂, H₂O, and NO_x/SO_x gases. This removes the variable of chemical resistance from the safety equation.

Regulatory Compliance (US/Global)

- EPA (USA): EGF816 waste falls under RCRA (Resource Conservation and Recovery Act) guidelines. While not explicitly "P-listed" by name (as it is a newer entity), it must be managed as Hazardous Waste Pharmaceuticals under 40 CFR Part 266 Subpart P due to its toxicity profile [2].
- OSHA: Follows guidelines for Hazardous Drugs (Section 505). Personnel must have access to SDS and be trained in spill cleanup [3].
- NIOSH: Although not on the 2016 list (due to recency), it meets the criteria for a Group 1 Antineoplastic drug [4].

References

- National Institutes of Health (PubChem). Nazartinib | C₂₆H₃₁ClN₆O₂. CID 72703790. Accessed Jan 2026.[1] [\[Link\]](#)
- U.S. Environmental Protection Agency (EPA). Management of Hazardous Waste Pharmaceuticals. 40 CFR Part 266 Subpart P. [\[Link\]](#)
- Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. [\[Link\]](#)
- Centers for Disease Control and Prevention (CDC/NIOSH). NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Nazartinib | C26H31ClN6O2 | CID 72703790 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [2. cdn.caymanchem.com \[cdn.caymanchem.com\]](#)
- [3. file.medchemexpress.com \[file.medchemexpress.com\]](#)
- [4. utoledo.edu \[utoledo.edu\]](#)
- [5. web.uri.edu \[web.uri.edu\]](#)
- To cite this document: BenchChem. [EGF816 (Nazartinib) Mesylate: Laboratory Disposal & Containment Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1139171/docs#egf816-nazartinib-mesylate-laboratory-disposal-containment-guide\]](https://www.benchchem.com/product/b1139171/docs#egf816-nazartinib-mesylate-laboratory-disposal-containment-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)